Cas no 2196192-94-4 (4-{4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}benzene-1-sulfonyl fluoride)

• Product Name: 4-{4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}benzene-1-sulfonyl fluoride
• CAS No: 2196192-94-4
• MF: C₁₂H₇FN₂O₃S₂
• MW: 310.323983430862
• CID: 6056149
• PubChem ID: 132314086
• Update Time: 2025-07-18

4-{4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-{4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}benzene-1-sulfonyl fluoride
• 4-(4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)benzene-1-sulfonyl fluoride4-(4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-2-yl)benzene-1-sulphonyl fluoride
• 4-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}benzene-1-sulfonyl fluoride
• Z2895192374
• AKOS034072180
• EN300-26600399
• 2196192-94-4

• Inchi： 1S/C12H7FN2O3S2/c13-20(17,18)8-3-1-7(2-4-8)10-14-11(16)9-5-6-19-12(9)15-10/h1-6H,(H,14,15,16)
• InChI Key： VFDQDVXUMFJCCU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CSC=2NC(C2C=CC(S(=O)(=O)F)=CC=2)=N1

Computed Properties

• Exact Mass: 309.98821260g/mol
• Monoisotopic Mass: 309.98821260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112Ų

Additional information on 4-{4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}benzene-1-sulfonyl fluoride

Comprehensive Overview of 4-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}benzene-1-sulfonyl fluoride (CAS No. 2196192-94-4)

The compound 4-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}benzene-1-sulfonyl fluoride (CAS No. 2196192-94-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This sulfonyl fluoride-containing derivative is part of the thienopyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The unique structural features of this molecule, including the 4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl core and the benzene-1-sulfonyl fluoride moiety, make it a promising candidate for various applications in pharmaceutical research and development.

In recent years, the scientific community has shown increasing interest in sulfonyl fluoride derivatives due to their ability to act as covalent inhibitors targeting specific enzymes. This property aligns with the growing trend in drug discovery towards the development of targeted therapies, particularly in oncology and infectious diseases. The thienopyrimidine scaffold, on the other hand, is recognized for its versatility in modulating biological pathways, making it a valuable building block in the design of novel therapeutic agents. Researchers are particularly intrigued by the potential of CAS No. 2196192-94-4 to serve as a key intermediate in the synthesis of more complex molecules with enhanced pharmacological profiles.

The structural complexity of 4-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}benzene-1-sulfonyl fluoride offers multiple sites for chemical modification, which is crucial for structure-activity relationship (SAR) studies. This adaptability is highly sought after in modern drug discovery, where the ability to fine-tune molecular properties can significantly impact a compound's efficacy, selectivity, and safety. The presence of the sulfonyl fluoride group is particularly noteworthy, as it can participate in selective covalent bonding with nucleophilic residues in target proteins, a mechanism that has gained traction in the development of irreversible inhibitors for challenging drug targets.

From a synthetic chemistry perspective, the preparation of CAS No. 2196192-94-4 involves sophisticated organic transformations that highlight the advancements in modern synthetic methodologies. The construction of the thieno[2,3-d]pyrimidin-4-one core requires careful control of reaction conditions to ensure high yield and purity. Subsequent introduction of the benzene-1-sulfonyl fluoride moiety presents additional synthetic challenges that have been addressed through innovative approaches in recent literature. These synthetic routes are of particular interest to medicinal chemists seeking to expand their toolbox of building blocks for drug discovery programs.

The physicochemical properties of 4-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}benzene-1-sulfonyl fluoride contribute to its potential utility in drug development. The molecule exhibits a balanced profile of lipophilicity and polarity, which is crucial for achieving optimal pharmacokinetic properties. Additionally, the sulfonyl fluoride group imparts unique reactivity that can be exploited for selective protein modification, a feature that has become increasingly important in chemical biology and proteomics research. These characteristics position CAS No. 2196192-94-4 as a valuable compound for researchers exploring new chemical space in medicinal chemistry.

In the context of current trends in pharmaceutical research, 4-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}benzene-1-sulfonyl fluoride aligns with several areas of intense investigation. The growing emphasis on covalent drugs in therapeutic development makes this compound particularly relevant, as the sulfonyl fluoride warhead represents an alternative to more commonly used electrophilic groups. Furthermore, the thienopyrimidine scaffold's demonstrated success in various therapeutic areas, including kinase inhibition and antimicrobial activity, suggests broad potential applications for derivatives of this core structure.

Quality control and characterization of CAS No. 2196192-94-4 require advanced analytical techniques to ensure compound integrity and purity. Modern spectroscopic methods, including high-resolution mass spectrometry and multidimensional NMR, are essential for confirming the structure of this complex molecule. These analytical challenges reflect the increasing sophistication of chemical entities being developed in contemporary drug discovery programs and highlight the importance of rigorous characterization protocols in pharmaceutical research.

The potential applications of 4-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}benzene-1-sulfonyl fluoride extend beyond traditional small molecule drug discovery. The compound's unique reactivity profile makes it an interesting candidate for use in chemical biology probes and as a building block for more complex chemical entities. The growing field of targeted protein degradation, which combines small molecules with ubiquitin-proteasome system components, could potentially benefit from the incorporation of this thienopyrimidine-sulfonyl fluoride hybrid structure into PROTAC or molecular glue designs.

As research into CAS No. 2196192-94-4 and related compounds continues, the scientific community remains particularly interested in understanding the structure-activity relationships that govern its biological effects. The ability to systematically modify various positions on the thienopyrimidine core while maintaining the reactive sulfonyl fluoride functionality presents exciting opportunities for medicinal chemistry optimization. This approach is especially valuable in the current pharmaceutical landscape, where the demand for novel chemical matter with unique mechanisms of action continues to grow.

In conclusion, 4-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}benzene-1-sulfonyl fluoride represents a fascinating example of modern medicinal chemistry with significant potential for therapeutic development. Its combination of a privileged thienopyrimidine scaffold with a reactive sulfonyl fluoride group creates unique opportunities for drug discovery and chemical biology research. As the understanding of covalent inhibitors and targeted therapies continues to evolve, compounds like CAS No. 2196192-94-4 will likely play an increasingly important role in addressing unmet medical needs through innovative pharmacological approaches.